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Compound of Interest

Compound Name:
Ethylene Terephthalate Cyclic

Dimer-d8

Cat. No.: B15622664

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and synthesis of Ethylene Terephthalate Cyclic Dimer-d8. This deuterated

standard is essential for the accurate quantification of its non-labeled counterpart, a cyclic

dimer of polyethylene terephthalate (PET), which is a significant compound of interest in

studies related to food contact materials, polymer chemistry, and environmental analysis.

Core Chemical Properties
Ethylene Terephthalate Cyclic Dimer-d8 is a stable isotope-labeled version of the ethylene

terephthalate cyclic dimer. The deuterium labeling provides a distinct mass spectrometric

signature, making it an ideal internal standard for quantitative analysis.
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Property Value Reference

Chemical Name

3,6,13,16-

Tetraoxatricyclo[16.2.2.28,11]t

etracosa-8,10,18,20,21,23-

hexaene-2,7,12,17-tetrone-d8

[1]

Synonyms

Terephthalic Acid, Bimol. Cyclic

Ethylene Ester-d8; Ethylene

Glycol, Bimol. Cyclic

Terephthalate-d8

[1]

CAS Number

Not available for the

deuterated form in the search

results. The non-deuterated

CAS is 24388-68-9.

[2]

Molecular Formula C₂₀H₈D₈O₈ [1]

Molecular Weight 392.39 g/mol [1]

Appearance
Off-White to Pale Yellow Waxy

Solid to Solid
[1]

Solubility
Slightly soluble in Acetone,

Chloroform, and Ethyl Acetate.
[1]

Storage Conditions -20°C [1]

Purity >95% (HPLC) [2]

Isotopic Purity >95% (d8) [1]

Analytical Characterization
The accurate characterization of Ethylene Terephthalate Cyclic Dimer-d8 is crucial for its use

as an analytical standard. The following table summarizes the key analytical data obtained from

a certificate of analysis.
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Analytical Technique Results Reference

¹H NMR
Conforms to the expected

structure.
[1]

Mass Spectrometry
Conforms to the expected

structure.
[1]

Elemental Analysis

%C: 60.97, %H (including D):

4.45 (values for the non-

deuterated form would differ)

[1]

HPLC Purity 100.00% (at 243 nm) [1]

Isotopic Distribution

d0 = 0.30%, d1 = 0.54%, d2 =

0.09%, d3 = 0.18%, d4 =

0.14%, d5 = 0.40%, d6 =

0.09%, d7 = 9.34%, d8 =

88.92%

[1]

Experimental Protocols
Detailed experimental protocols are essential for the reliable use of Ethylene Terephthalate
Cyclic Dimer-d8 in a research setting. The following sections provide methodologies for

common analytical techniques, adapted from literature methods for the analysis of the non-

deuterated analogue.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is suitable for determining the chemical purity of Ethylene Terephthalate Cyclic
Dimer-d8.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water.
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Solvent A: Water

Solvent B: Acetonitrile

Gradient Program:

0-20 min: 50% B to 100% B

20-25 min: Hold at 100% B

25-30 min: 100% B to 50% B

30-35 min: Hold at 50% B

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: UV at 243 nm

Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable

solvent (e.g., acetonitrile) to a known concentration.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Quantification
This protocol describes a method for the quantification of Ethylene Terephthalate Cyclic Dimer

using Ethylene Terephthalate Cyclic Dimer-d8 as an internal standard. This is a common

application in migration studies from food contact materials.

Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole or

high-resolution mass spectrometer (e.g., Q-TOF).

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

Mobile Phase:

Solvent A: 0.1% Formic acid in Water
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Solvent B: 0.1% Formic acid in Acetonitrile

Gradient Program: A suitable gradient to separate the analyte from matrix interferences. A

typical gradient might start at 10% B, ramp to 95% B over 10 minutes, hold for 2 minutes,

and then re-equilibrate.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MS Detection:

For Quantification (Triple Quadrupole): Monitor specific Multiple Reaction Monitoring

(MRM) transitions for both the analyte and the internal standard.

Analyte (non-deuterated): Precursor ion (e.g., [M+H]⁺, m/z 385.1) and a characteristic

product ion.

Internal Standard (d8): Precursor ion (e.g., [M+H]⁺, m/z 393.1) and a corresponding

product ion.

For Identification (High-Resolution MS): Monitor the accurate mass of the protonated

molecule ([M+H]⁺).

Sample Preparation:

Spike a known amount of the sample (e.g., food simulant extract, polymer extract) with a

known amount of Ethylene Terephthalate Cyclic Dimer-d8 solution.

Vortex mix and filter the sample before injection.

Calibration: Prepare a series of calibration standards containing a fixed concentration of the

internal standard and varying concentrations of the non-deuterated analyte. Plot the ratio of

the analyte peak area to the internal standard peak area against the analyte concentration.

Visualizing Experimental Workflows
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The following diagrams illustrate the logical flow of the experimental protocols described above.

Sample Preparation HPLC Analysis Data Processing

Weigh Compound Dissolve in Solvent Known Concentration Inject into HPLC Separation on C18 Column UV Detection at 243 nm Integrate Peak Area Calculate Purity

Click to download full resolution via product page

Caption: Workflow for HPLC Purity Assessment.

Sample and Standard Preparation

LC-MS/MS Analysis
Data Analysis

Sample Spike with d8-Internal Standard

Inject into LC-MS/MS

Calibration Standards + d8-IS

Chromatographic Separation MS Detection (MRM)
Generate Calibration Curve Quantify Analyte in Sample

Click to download full resolution via product page

Caption: Workflow for LC-MS Quantification.

Synthesis Outline
While a detailed, step-by-step synthesis protocol for Ethylene Terephthalate Cyclic Dimer-d8
is not readily available in the public domain and is likely proprietary to the manufacturer, a

general synthetic approach can be inferred. The synthesis would likely involve the

condensation reaction of deuterated ethylene glycol (ethylene glycol-d4, DOCH₂CH₂OD) with

terephthaloyl chloride or dimethyl terephthalate under high dilution conditions to favor

cyclization over polymerization. The use of a deuterated starting material is the key to

introducing the deuterium labels.
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Terephthaloyl Chloride
High Dilution
Condensation

Ethylene Glycol-d4,d2

Ethylene Terephthalate
Cyclic Dimer-d8

Click to download full resolution via product page

Caption: Conceptual Synthesis Pathway.

This technical guide provides a solid foundation for researchers and scientists working with

Ethylene Terephthalate Cyclic Dimer-d8. For further details, it is always recommended to

consult the certificate of analysis and any accompanying documentation provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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